molecular formula C5H10NO2P B8795314 Ethyl (cyanomethyl)methylphosphinate CAS No. 118327-71-2

Ethyl (cyanomethyl)methylphosphinate

Cat. No.: B8795314
CAS No.: 118327-71-2
M. Wt: 147.11 g/mol
InChI Key: GUZLXOPGBKIZDI-UHFFFAOYSA-N
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Description

Ethyl (cyanomethyl)methylphosphinate is a useful research compound. Its molecular formula is C5H10NO2P and its molecular weight is 147.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

118327-71-2

Molecular Formula

C5H10NO2P

Molecular Weight

147.11 g/mol

IUPAC Name

2-[ethoxy(methyl)phosphoryl]acetonitrile

InChI

InChI=1S/C5H10NO2P/c1-3-8-9(2,7)5-4-6/h3,5H2,1-2H3

InChI Key

GUZLXOPGBKIZDI-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

226.5 g (3 mol) of chloroacetonitrile were heated to 60° C. 470 g (3.53 mol) of diethyl methylphosphonate were added dropwise over a period of 3 hours at 70° to 80° C. During this step heating was not necessary; the reaction was exothermic. Ethyl chloride was collected in a down-stream cold trap. After the dropwise addition was finished, the mixture was slowly heated to 125° C. and kept at this temperature until no more waste gas (ethyl chloride) could be detected. The mixture was subsequently cooled and distilled through a column under an aspirator vacuum to give 418 g of ethyl cyanomethtylmethylphosphinate (b.p. 108°-109° C., 0.0133 kPa). This correspnds to a yield of 95% of theory, based on the amount of chloroacetonitrile used. ##STR4##
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